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Introduction

(1-Methoxyethyl)benzene is an organic compound classified as an ether. Its structure consists
of a benzene ring substituted with a 1-methoxyethyl group. The term "racemic"” indicates that it
IS present as an equimolar mixture of its two stereoisomers, (R)-(1-Methoxyethyl)benzene
and (S)-(1-Methoxyethyl)benzene. For the purposes of molecular weight calculation, the
stereochemistry is irrelevant as both enantiomers possess the identical chemical formula and
thus the same mass. This document outlines the precise calculation of this compound's
molecular weight based on its elemental composition and the standard atomic weights as
defined by the International Union of Pure and Applied Chemistry (IUPAC).

Elemental Composition and Formula

The chemical structure of (1-Methoxyethyl)benzene leads to the molecular formula CoH120.
[1][2][3][4] This formula is derived by summing the constituent atoms:

e Carbon (C): 6 atoms in the benzene ring, 2 in the ethyl group, and 1 in the methoxy group,
totaling 9 atoms.

e Hydrogen (H): 5 atoms on the benzene ring, 1 on the chiral carbon, 3 on the terminal methyl
group, and 3 on the methoxy group, totaling 12 atoms.
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e Oxygen (O): 1 atom in the methoxy group.

Calculation of Molecular Weight

The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule. The
calculation utilizes the standard atomic weights provided by IUPAC.

The standard atomic weights for the constituent elements are presented below. For elements
with a range of natural isotopic abundance, the conventional value is used for this calculation.

Standard
Element Symbol Count Atomic Weight Source
(g/mol)
Carbon C 9 12.011 [516]17118]
Hydrogen H 12 1.008 [61[9][10][11]
Oxygen o) 1 15.999 [5116][12][13]

The molecular weight is calculated as follows: MW = (9 x A_r(C)) + (12 x A_r(H)) + (1 x A_r(O))
MW = (9 x 12.011) + (12 x 1.008) + (1 x 15.999) MW = 108.099 + 12.096 + 15.999 MW =
136.194 g/mol

This calculated value is consistent with published data for (1-Methoxyethyl)benzene.[1][3][4]
[14][15]

Component Calculation Subtotal ( g/mol )
Carbon (Co) 9x12.011 108.099

Hydrogen (Hi12) 12 x 1.008 12.096

Oxygen (O1) 1 x 15.999 15.999

Total Molecular Weight 136.194

Logical Workflow for Calculation
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The relationship between the elemental components and the final molecular weight can be
visualized as a straightforward summation workflow.

Carbon (C) Hydrogen (H) Oxygen (O)
Formula Count: 9 Formula Count: 12 Formula Count: 1
Atomic Weight: 12.011 Atomic Weight: 1.008 Atomic Weight: 15.999
Total Mass of C Total Mass of H Total Mass of O
108.099 12.096 15.999

Molecular Weight of CoH120

136.194 g/mol

Click to download full resolution via product page

Caption: Workflow for molecular weight determination.

Experimental Protocols

Not applicable. The determination of molecular weight from a chemical formula is a theoretical
calculation based on internationally accepted standard atomic weights. It does not require an
experimental protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1620188?utm_src=pdf-body-img
https://www.benchchem.com/product/b1620188?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. Benzene, (1-methoxyethyl)- [webbook.nist.gov]

2. Benzene, (1-methoxyethyl)- (CAS 4013-34-7) - Chemical & Physical Properties by
Cheméo [chemeo.com]

3. Substance Registry Services | US EPA [cdxapps.epa.gov]
4. (1-Methoxyethyl)benzene | C9H120 | CID 19913 - PubChem [pubchem.ncbi.nim.nih.gov]
5. 2023 Atomic Weights [iupac.qgmul.ac.uk]

6. Standard Atomic Weights | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

7. Atomic Weights and Isotopic Compositions for Carbon [physics.nist.gov]

8. byjus.com [byjus.com]

9. Standard atomic weight - Wikipedia [en.wikipedia.org]

10. Hydrogen - Wikipedia [en.wikipedia.org]

11. Atomic Weights and Isotopic Compositions for Hydrogen [physics.nist.gov]
12. Oxygen - Wikipedia [en.wikipedia.org]

13. Atomic Weights and Isotopic Compositions for Oxygen [physics.nist.gov]
14. hoffmanchemicals.com [hoffmanchemicals.com]

15. (S)-(1-Methoxyethyl)benzene | C9H120 | CID 10419278 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Technical Whitepaper: Molecular Weight of Racemic (1-
Methoxyethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1620188#molecular-weight-of-racemic-1-
methoxyethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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